3,4-dihydroxy-N-(2-thiophen-3-ylpropyl)benzamide

• IUPAC Name: 3,4-dihydroxy-N-(2-thiophen-3-ylpropyl)benzamide
• InChI: InChI=1S/C14H15NO3S/c1-9(11-4-5-19-8-11)7-15-14(18)10-2-3-12(16)13(17)6-10/h2-6,8-9,16-17H,7H2,1H3,(H,15,18)
• InChI Key: SYZYKYHXQVIHNB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=C(C=C1)O)O)C2=CSC=C2
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol

Description

3,4-dihydroxy-N-(2-thiophen-3-ylpropyl)benzamide is a compound that has been extensively studied for its potential therapeutic applications. This compound is commonly referred to as T3D-959 and has been found to have a range of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of T3D-959 is not fully understood, but it is believed to act on multiple targets within the body. Studies have shown that T3D-959 can modulate the activity of various neurotransmitter receptors, including the NMDA receptor and the GABA receptor. Additionally, T3D-959 has been found to inhibit the activity of various enzymes involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
T3D-959 has been found to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, T3D-959 has been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, T3D-959 has been found to have anti-inflammatory and antioxidant effects, making it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of T3D-959 is its ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological diseases. Additionally, T3D-959 has been found to have low toxicity in animal models, making it a relatively safe compound to work with. However, one limitation of T3D-959 is its relatively complex synthesis process, which may limit its widespread use in laboratory experiments.

Future Directions

There are several potential future directions for research on T3D-959. One area of research could focus on the compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could explore the potential of T3D-959 as a treatment for various inflammatory diseases. Finally, future research could focus on developing more efficient synthesis methods for T3D-959, making it more accessible for laboratory experiments.

Synthesis Methods

The synthesis of T3D-959 involves a multi-step process that begins with the reaction of 2-bromo-3-nitrobenzoic acid with thiophene-3-carboxaldehyde in the presence of a base. The resulting product is then reduced with hydrogen gas and palladium on carbon to yield 3-amino-4-hydroxybenzoic acid. This compound is then reacted with 2-bromo-N-(2-chloroethyl)acetamide to form the final product, T3D-959.

Scientific Research Applications

T3D-959 has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to act as a neuroprotective agent. Studies have shown that T3D-959 can protect neurons from damage caused by oxidative stress and inflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.